POLY(PHENYL-METHYLSILSESQUIOXANE)
Description
Poly(phenyl-methylsilsesquioxane) is an organosilicon compound with the chemical formula [RSiO3/2]n, where R can be alkyl, alkoxyl, or aryl . It is a cyclic siloxane known for its organic peripheral and inorganic silicate interior . These hybrid materials are known for their properties derived from both their inorganic and organic parts .
Synthesis Analysis
Poly(phenyl-methylsilsesquioxane) is usually synthesized by the hydrolysis of organo trichlorosilanes . An idealized synthesis is: 8RSiCl3 + 12H2O → [RSiO3/2]8 + 24HCl . The formation of HCl negatively impacts the relative rates of hydrolysis and condensation of intermediate silanols .Molecular Structure Analysis
Poly(phenyl-methylsilsesquioxane) is known in molecular form with 6, 8, 10, and 12 Si vertices, as well as polymers . The cages are sometimes labeled T6, T8, T10, and T12, respectively (T = tetrahedral vertex) . The T8 cages, the most widely studied members, have the formula [RSiO3/2]8, or equivalently R8Si8O12 .Chemical Reactions Analysis
The exterior of the cage can be further modified. When R = H, the Si-H group can undergo hydrosilylation or oxidation to the silanol . Bridged polysilsesquioxanes are most readily prepared from clusters that contain two or more trifunctional silyl groups attached to non-hydrolysable silicon-carbon bonds, with typical sol-gel processing .Physical And Chemical Properties Analysis
Poly(phenyl-methylsilsesquioxane) is a colorless solid that adopts cage-like or polymeric structures with Si-O-Si linkages and tetrahedral Si vertices . The silica core confers rigidity and thermal stability . The mechanical properties of poly(phenyl-methylsilsesquioxane)-loaded epoxy resin samples showed high tensile modulus and strength values .Safety and Hazards
Future Directions
Poly(phenyl-methylsilsesquioxane) has attracted attention as a preceramic polymer precursor to ceramic materials and nanocomposites . It has potential applications in mechanical and environmental engineering . New forms of poly(phenyl-methylsilsesquioxane), such as a hyperbranched form and a globular form or nanogel, have been recently obtained and are of great interest because their physicochemical properties differ greatly from the known ones .
properties
CAS RN |
181186-29-8 |
|---|---|
Product Name |
POLY(PHENYL-METHYLSILSESQUIOXANE) |
Molecular Formula |
C14H26O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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